Cas no 894673-15-5 ((3Z)-3-{(2-methylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione)

• Product Name: (3Z)-3-{(2-methylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione
• CAS No: 894673-15-5
• Molecular Formula: C₂₂H₂₀N₂O₃S₂
• Molecular Weight: 424.535802841187
• CID: 5423082
• PubChem ID: 46280694

(3Z)-3-{(2-methylphenyl)aminomethylidene}-1-(4-methylphenyl)methyl-1H,3H,4H-2lambda6-thieno3,2-c1,2thiazine-2,2,4-trione Properties

Names and Identifiers

• 1H-Thieno[3,2-c][1,2]thiazin-4(3H)-one, 3-[[(2-methylphenyl)amino]methylene]-1-[(4-methylphenyl)methyl]-, 2,2-dioxide
• AKOS001954446
• (Z)-1-(4-methylbenzyl)-3-((o-tolylamino)methylene)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
• F3411-1358
• 894673-15-5
• (3Z)-3-{[(2-methylphenyl)amino]methylidene}-1-[(4-methylphenyl)methyl]-1H,3H,4H-2lambda6-thieno[3,2-c][1,2]thiazine-2,2,4-trione
• (3Z)-1-(4-methylbenzyl)-3-{[(2-methylphenyl)amino]methylene}-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide
• (3Z)-3-[(2-methylanilino)methylidene]-1-[(4-methylphenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one

• InChIKey： ADZYYVCVPLTAEI-UHFFFAOYSA-N
• Inchi： 1S/C22H20N2O3S2/c1-15-7-9-17(10-8-15)14-24-19-11-12-28-22(19)21(25)20(29(24,26)27)13-23-18-6-4-3-5-16(18)2/h3-13,23H,14H2,1-2H3
• SMILES： S1(=O)(=O)C(=CNC2=CC=CC=C2C)C(=O)C2SC=CC=2N1CC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 424.092
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 424.092
• Heavy Atom Count: 29
• Complexity: 738
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Boiling Point: 596.5±60.0 °C(Predicted)
• pka: -1.82±0.20(Predicted)
• Density: 1.437±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiazines